2-[(4-Nitrophenyl)methylsulfanyl]-1-propylsulfonyl-4,5-dihydroimidazole

• IUPAC Name: 2-[(4-nitrophenyl)methylsulfanyl]-1-propylsulfonyl-4,5-dihydroimidazole
• InChI: InChI=1S/C13H17N3O4S2/c1-2-9-22(19,20)15-8-7-14-13(15)21-10-11-3-5-12(6-4-11)16(17)18/h3-6H,2,7-10H2,1H3
• InChI Key: IFJNDYVAULMFQA-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)N1CCN=C1SCC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C13H17N3O4S2
• Molecular Weight: 343.4 g/mol

Description

2-[(4-Nitrophenyl)methylsulfanyl]-1-propylsulfonyl-4,5-dihydroimidazole, also known as NMS-P118, is a novel compound that has shown promising results in scientific research. It belongs to the class of imidazole derivatives and has been studied extensively for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Scientific Research Applications

Therapeutic Activity against Anticholinesterase Intoxication

Compounds related to 2-[(4-Nitrophenyl)methylsulfanyl]-1-propylsulfonyl-4,5-dihydroimidazole, such as derivatives of 2-[(hydroxyimino)methyl]imidazole, have been investigated for their therapeutic activity against anticholinesterase intoxication. These derivatives showed significant influence on toxicity and antidotal effectiveness, suggesting a potential role in treating intoxication by powerful cholinesterase inhibitors like soman and tabun (Goff et al., 1991).

Antioxidant and Glucosidase Inhibitory Activities

Benzimidazoles containing structures similar to 2-[(4-Nitrophenyl)methylsulfanyl]-1-propylsulfonyl-4,5-dihydroimidazole have been studied for their antioxidant activities and glucosidase inhibitory potential. These compounds exhibited high scavenging activity and demonstrated significant inhibitory potential against α-glucosidase, suggesting their potential application in treating oxidative stress and related metabolic disorders (Özil et al., 2018).

Potential in Pesticide Development

Tribromomethyl phenyl sulfone derivatives, related to the compound , have been synthesized as potential pesticides. These compounds, featuring nitro group and sulfone moieties, may be significant in developing new herbicides and fungicides due to their structural characteristics (Borys et al., 2012).

In Vitro Cytotoxicity

Sulphimidazole, a compound structurally similar to 2-[(4-Nitrophenyl)methylsulfanyl]-1-propylsulfonyl-4,5-dihydroimidazole, was studied for its cytotoxicity in vitro. The findings suggest that the combination of sulphonamide and nitroimidazole groups in a single molecule may not only maintain structure-activity relationships but also broaden the antibacterial spectrum (Castelli et al., 2000).

Catalytic Synthesis Applications

In the field of synthetic chemistry, compounds like N-methylimidazole have been used as catalysts for the synthesis of carbamates via the Lossen rearrangement, demonstrating the utility of imidazole derivatives in facilitating chemical reactions (Yoganathan & Miller, 2013).